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Abstract
Lead(II) sulfate (PbSO₄) is an inorganic compound of significant industrial and academic

interest, primarily due to its central role in the electrochemistry of lead-acid batteries. Despite

its apparent simplicity, PbSO₄ exhibits a range of chemical behaviors, including precipitation,

complexation, and amphoteric reactions. Its low aqueous solubility is a defining characteristic,

governing many of its applications and environmental fate. This document provides a

comprehensive overview of the fundamental chemical reactions of lead(II) sulfate, supported

by quantitative data, detailed experimental protocols, and logical diagrams to elucidate its

reaction pathways.

Physicochemical Properties of Lead(II) Sulfate
Lead(II) sulfate is a white, crystalline solid that is poorly soluble in water.[1][2] It is also known

by other names such as anglesite, fast white, and milk white.[1][3] The key physicochemical

properties of PbSO₄ are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b103706?utm_src=pdf-interest
https://www.benchchem.com/product/b103706?utm_src=pdf-body
https://www.benchchem.com/product/b103706?utm_src=pdf-body
https://www.benchchem.com/product/b103706?utm_src=pdf-body
https://www.benchchem.com/product/b103706?utm_src=pdf-body
https://www.benchchem.com/product/b103706?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead(II)_sulfate
https://www.laboratorynotes.com/leadii-sulfate-pbso%E2%82%84/
https://en.wikipedia.org/wiki/Lead(II)_sulfate
https://www.funcmater.com/lead-ii-sulfate-pbso4-crystalline.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula PbSO₄ [1][3]

Molar Mass 303.26 g/mol [1]

Appearance White solid [1][3]

Density 6.29 g/cm³ [1]

Melting Point 1,087 °C (decomposes) [1][3]

Solubility in Water 0.00425 g/100 mL (25 °C) [1]

Solubility Product (Ksp) 2.13 x 10⁻⁸ (20 °C) [1][3]

Crystal Structure Orthorhombic [1][3]

Std Enthalpy of Formation

(ΔfH⦵₂₉₈)
-920 kJ·mol⁻¹ [1]

Std Molar Entropy (S⦵₂₉₈) 149 J·mol⁻¹·K⁻¹ [1]

Core Chemical Reactions
Solubility and Precipitation
The most fundamental reaction involving lead(II) sulfate is its equilibrium in water. Due to its

low solubility, it readily precipitates when aqueous solutions containing lead(II) ions (Pb²⁺) and

sulfate ions (SO₄²⁻) are mixed.[4][5] The common source for aqueous Pb²⁺ ions is the highly

soluble lead(II) nitrate, Pb(NO₃)₂.[4][5]

The net ionic equation for the precipitation is: Pb²⁺(aq) + SO₄²⁻(aq) → PbSO₄(s)[4]

This reaction is central to the gravimetric analysis of lead and is a key confirmatory test for

Pb²⁺ ions in qualitative analysis.[6][7]
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Caption: Precipitation of lead(II) sulfate from aqueous ions.

Amphoteric Reactions: Behavior with Acids and Bases
Lead(II) sulfate exhibits amphoteric properties, reacting with both concentrated acids and

strong bases.

Reaction with Strong Bases: In the presence of concentrated alkali solutions, such as

sodium hydroxide (NaOH), lead(II) sulfate dissolves to form a soluble

tetrahydroxidoplumbate(II) complex.[1][8]

PbSO₄(s) + 4OH⁻(aq) → [Pb(OH)₄]²⁻(aq) + SO₄²⁻(aq)

Reaction with Concentrated Acids: It can also be dissolved in concentrated strong acids like

sulfuric acid (H₂SO₄), nitric acid (HNO₃), or hydrochloric acid (HCl) to form soluble acidic

salts or complex compounds.[1] In highly concentrated sulfuric acid (>80%), it forms lead

hydrogensulfate, Pb(HSO₄)₂.[1]

PbSO₄(s) + H₂SO₄(conc) → Pb(HSO₄)₂(aq)
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Caption: Amphoteric reactions of lead(II) sulfate.

Complexation Reactions
Lead(II) sulfate is soluble in solutions containing certain complexing agents, most notably

ammonium acetate and ammonium tartrate.[1][3][8] The acetate ions form a stable, soluble

complex with lead(II), effectively dissolving the precipitate.[6][9]

PbSO₄(s) + 4CH₃COO⁻(aq) → [Pb(CH₃COO)₄]²⁻(aq) + SO₄²⁻(aq)

This property is exploited in qualitative analysis to dissolve precipitated PbSO₄ for further

confirmatory tests.[6][10]

Redox Reactions: The Lead-Acid Battery
The most significant application of lead(II) sulfate is in lead-acid rechargeable batteries. During

the discharge cycle, both the lead (Pb) anode and the lead dioxide (PbO₂) cathode are

converted to lead(II) sulfate.[1][2][11][12] The process is reversed during charging.[1][2][12]
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Discharge (Electricity Generation):

Anode (-): Pb(s) + HSO₄⁻(aq) → PbSO₄(s) + H⁺(aq) + 2e⁻

Cathode (+): PbO₂(s) + HSO₄⁻(aq) + 3H⁺(aq) + 2e⁻ → PbSO₄(s) + 2H₂O(l)

Overall: Pb(s) + PbO₂(s) + 2H₂SO₄(aq) → 2PbSO₄(s) + 2H₂O(l)

Charge (Electricity Storage): The reactions are reversed. PbSO₄ at the anode is reduced

back to Pb, and PbSO₄ at the cathode is oxidized back to PbO₂.

Failure to fully reverse this process can lead to the formation of stable, crystalline lead sulfate

on the battery plates, a process known as sulfation, which is a primary cause of battery failure.

[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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